Cas no 342022-19-9 (4-{[(5-Methylfuran-2-yl)methyl]amino}-4-oxobutanoic acid)

• Product Name: 4-{[(5-Methylfuran-2-yl)methyl]amino}-4-oxobutanoic acid
• CAS No: 342022-19-9
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 6786733
• PubChem ID: 5254225
• Update Time: 2025-08-04

4-{[(5-Methylfuran-2-yl)methyl]amino}-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS005393112
• STK085604
• Oprea1_708197
• VS-13334
• CS-0366108
• 4-{[(5-methylfuran-2-yl)methyl]amino}-4-oxobutanoic acid
• 4-(((5-Methylfuran-2-yl)methyl)amino)-4-oxobutanoic acid
• 3-{[(5-METHYLFURAN-2-YL)METHYL]CARBAMOYL}PROPANOIC ACID
• BBL036135
• 342022-19-9
• 4-[(5-methylfuran-2-yl)methylamino]-4-oxobutanoic acid
• 4-{[(5-Methylfuran-2-yl)methyl]amino}-4-oxobutanoic acid

• Inchi： 1S/C10H13NO4/c1-7-2-3-8(15-7)6-11-9(12)4-5-10(13)14/h2-3H,4-6H2,1H3,(H,11,12)(H,13,14)
• InChI Key： PNAXOHKGVYANLJ-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1CNC(CCC(=O)O)=O

Computed Properties

• Exact Mass: 211.08445790g/mol
• Monoisotopic Mass: 211.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 79.5Ų

Additional information on 4-{[(5-Methylfuran-2-yl)methyl]amino}-4-oxobutanoic acid

4-{[(5-Methylfuran-2-yl)methyl]amino}-4-oxobutanoic Acid: A Comprehensive Overview

4-{[(5-Methylfuran-2-yl)methyl]amino}-4-oxobutanoic acid, identified by the CAS registry number 342022-19-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and as a building block in synthetic chemistry.

The molecular structure of 4-{[(5-Methylfuran-2-yl)methyl]amino}-4-oxobutanoic acid comprises a butanoic acid backbone with a substituted amino group. The amino group is attached to a methylated furan ring, specifically at the 5-methylfuran-2-yl position. This substitution pattern introduces unique electronic and steric properties, which are pivotal in determining the compound's reactivity and biological activity.

Recent studies have highlighted the importance of such compounds in medicinal chemistry. For instance, researchers have explored the potential of 342022-19-9 as a precursor for synthesizing bioactive molecules with anti-inflammatory and antioxidant properties. The furan moiety, known for its aromatic stability and ability to participate in hydrogen bonding, plays a crucial role in enhancing the pharmacokinetic profiles of derivatives.

In terms of synthesis, 4-{[(5-Methylfuran-2-yl)methyl]amino}-4-oxobutanoic acid can be prepared via a multi-step process involving nucleophilic substitution and condensation reactions. The use of microwave-assisted synthesis has been reported to significantly improve reaction yields and reduce reaction times, making this approach more efficient for large-scale production.

The compound's solubility and stability under various conditions have also been extensively studied. Research indicates that 342022-19-9 exhibits good solubility in polar solvents, which is advantageous for its application in pharmaceutical formulations. Additionally, its thermal stability up to 180°C makes it suitable for processes requiring high temperatures.

In the context of biological applications, recent findings suggest that derivatives of 4-{[(5-Methylfuran-2-yl)methyl]amino}-4-oxobutanoic acid may exhibit inhibitory effects on certain enzymes associated with neurodegenerative diseases. These studies underscore the potential of this compound as a lead molecule for developing therapeutic agents targeting such conditions.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies reveal that the amino group and furan ring contribute significantly to binding affinity with target proteins, providing insights into its mechanism of action.

In conclusion, 4-{[(5-Methylfuran-2-yl)methyl]amino}-4-oxobutanoic acid, with its CAS number 342022-19-9, stands as a promising compound with diverse applications in both academic research and industrial settings. Its structural versatility and favorable physicochemical properties make it an invaluable asset in the pursuit of novel therapeutic agents and advanced materials.